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Compound of Interest

Compound Name: 2,5,8-Nonanetrione

Cat. No.: B14170128 Get Quote

Essential Safety and Handling Guide for 2,5,8-
Nonanetrione
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2,5,8-
Nonanetrione in a laboratory setting. The following procedural guidance is based on the

known physical and chemical properties of this compound and general best practices for

handling ketones. A specific Safety Data Sheet (SDS) for 2,5,8-Nonanetrione with

comprehensive hazard information is not readily available. Therefore, it is crucial to handle this

compound with caution, assuming it may present hazards typical of similar chemical

substances.

Chemical Properties
A summary of the known physical and chemical properties of 2,5,8-Nonanetrione is provided

below. This information is critical for safe handling and storage.
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Property Value Source

Molecular Formula C9H14O3 PubChem[1]

Molecular Weight 170.21 g/mol PubChem[1]

Boiling Point 305.8°C at 760 mmHg LookChem[2]

Flash Point 128.1°C LookChem[2]

Density 1.01 g/cm³ LookChem[2]

Personal Protective Equipment (PPE)
The following PPE is recommended for handling 2,5,8-Nonanetrione, based on general

guidelines for handling ketones.

PPE Category Item Material/Standard

Hand Protection Chemical-resistant gloves

Butyl rubber, Neoprene, or

specialized ketone-resistant

gloves (e.g., PVA coated).[3][4]

[5][6][7]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

ANSI Z87.1-compliant

Skin and Body Protection Laboratory coat
Flame-resistant material

recommended

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

vapors/aerosols are

generated, a NIOSH-approved

respirator may be required.

Operational Plan: Step-by-Step Handling Procedure
Preparation:
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Ensure a chemical fume hood is operational and accessible.

Gather all necessary PPE as specified in the table above.

Prepare all necessary equipment and reagents before handling the compound.

Locate the nearest safety shower and eyewash station.

Handling:

Conduct all work with 2,5,8-Nonanetrione inside a certified chemical fume hood to

minimize inhalation exposure.

Wear all recommended PPE throughout the handling process.

Avoid direct contact with skin and eyes.

Prevent the generation of aerosols and vapors.

Use compatible equipment (e.g., glass, stainless steel).

Storage:

Store 2,5,8-Nonanetrione in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan
Proper disposal of 2,5,8-Nonanetrione and contaminated materials is crucial to ensure

laboratory and environmental safety.

Waste Segregation:

Do not mix 2,5,8-Nonanetrione waste with other waste streams unless compatibility is

confirmed.
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Segregate liquid waste from solid waste.

Waste Collection:

Collect liquid waste containing 2,5,8-Nonanetrione in a designated, labeled, and sealed

container.

Collect contaminated solids (e.g., gloves, absorbent pads) in a separate, clearly labeled,

and sealed container.

Disposal Procedure:

All waste must be disposed of in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) office for specific

disposal procedures.

Do not pour 2,5,8-Nonanetrione down the drain.

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 2,5,8-Nonanetrione
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b14170128?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_5_8-Nonanetrione
https://www.lookchem.com/ProductWholeProperty_LCPL385088.htm
https://www.pps-ppe.com/catalogue/ppe/personal-protection-equipment/hand-protection/G%2FKETODEX%2F11/
https://www.pps-ppe.com/catalogue/ppe/personal-protection-equipment/hand-protection/G%2FKETODEX%2F11/
https://www.polycohealthline.com/gloves/reusable-gloves/chemical-resistant/ketochem-33cm-lightweight-ketone-resistant-glove
https://www.glovesnstuff.com/safety-work-gloves/Industry/wet-work-work-gauntlets/pva-ketochem-acetone-ketone-solvent-protection-chemical-gauntlets-gketo
https://www.sjsu.edu/fdo/services/ehs/ehs-docs/ppe/Personal%20Protective%20Equipment%20Hands.pdf
https://magusintl.com/product/ketochem-33cm-lightweight-ketone-resistant-glove/
https://magusintl.com/product/ketochem-33cm-lightweight-ketone-resistant-glove/
https://www.benchchem.com/product/b14170128#personal-protective-equipment-for-handling-2-5-8-nonanetrione
https://www.benchchem.com/product/b14170128#personal-protective-equipment-for-handling-2-5-8-nonanetrione
https://www.benchchem.com/product/b14170128#personal-protective-equipment-for-handling-2-5-8-nonanetrione
https://www.benchchem.com/product/b14170128#personal-protective-equipment-for-handling-2-5-8-nonanetrione
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14170128?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14170128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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